Cas no 1996358-13-4 (tert-butyl N-(2,2-dimethyl-4-oxohex-5-en-3-yl)carbamate)

• Product Name: tert-butyl N-(2,2-dimethyl-4-oxohex-5-en-3-yl)carbamate
• CAS No: 1996358-13-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6141014
• PubChem ID: 165673663
• Update Time: 2025-10-24

tert-butyl N-(2,2-dimethyl-4-oxohex-5-en-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,2-dimethyl-4-oxohex-5-en-3-yl)carbamate
• EN300-1876617
• 1996358-13-4

• Inchi： 1S/C13H23NO3/c1-8-9(15)10(12(2,3)4)14-11(16)17-13(5,6)7/h8,10H,1H2,2-7H3,(H,14,16)
• InChI Key： TZLWAXRPDQHECD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(C=C)=O)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(2,2-dimethyl-4-oxohex-5-en-3-yl)carbamate

tert-butyl N-(2,2-dimethyl-4-oxohex-5-en-3-yl)carbamate (CAS No: 1996358-13-4)

The compound tert-butyl N-(2,2-dimethyl-4-oxohex-5-en-3-yl)carbamate, identified by the CAS registry number 1996358-13-4, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in pharmaceuticals as active ingredients. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted hexenoyl chain.

Recent studies have highlighted the potential of tert-butyl N-(2,2-dimethyl-4-oxohex-5-en-3-yl)carbamate in enhancing the efficiency of agricultural pest control. Researchers have found that this compound exhibits excellent selectivity towards specific pest species while minimizing adverse effects on non-target organisms. This makes it an attractive alternative to traditional pesticides, which often have broader spectra of activity and higher environmental impacts.

In addition to its pesticidal properties, this compound has shown promise in the pharmaceutical industry. Preclinical studies suggest that it may possess anti-inflammatory and analgesic properties, making it a potential candidate for drug development. The unique structure of tert-butyl N-(2,2-dimethyl-4-oxohex-5-en-3-yl)carbamate allows for interactions with specific cellular pathways, which could be harnessed for therapeutic purposes.

The synthesis of this compound involves a multi-step process that includes the formation of the carbamate group and subsequent functionalization of the hexenoyl chain. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. These methods not only reduce production costs but also minimize the environmental footprint associated with its manufacture.

From an environmental perspective, understanding the fate and behavior of tert-butyl N-(2,2-dimethyl-4-oxohex-5-en-3-y)carbamate in different ecosystems is crucial for assessing its safety and sustainability. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its long-term effects on soil microorganisms and aquatic life.

In conclusion, tert-butyl N-(2,2-dimethyl-4-oxohex-5-en-3-yl)carbamate) (CAS No: 1996358-13-4) is a multifaceted compound with significant potential across various industries. Its unique chemical properties and recent research findings underscore its importance as a valuable tool in both agricultural and pharmaceutical applications.